N-(3-Aminobenzyl)-N'-cyclopropylthiourea

• IUPAC Name: 1-[(3-aminophenyl)methyl]-3-cyclopropylthiourea
• InChI: InChI=1S/C11H15N3S/c12-9-3-1-2-8(6-9)7-13-11(15)14-10-4-5-10/h1-3,6,10H,4-5,7,12H2,(H2,13,14,15)
• InChI Key: ORRPPUNJAUCPSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=S)NCC2=CC(=CC=C2)N
• Molecular Formula: C11H15N3S
• Molecular Weight: 221.32 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “N-(3-Aminobenzyl)-N’-cyclopropylthiourea” would depend on its exact structure and the conditions of the reaction. Thioureas are known to participate in a variety of chemical reactions, including condensation reactions and transformations into other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(3-Aminobenzyl)-N’-cyclopropylthiourea” would depend on its exact molecular structure. These could include its molecular weight, solubility in various solvents, melting point, boiling point, and others.

Scientific Research Applications

Anti-HIV-1 Activity

Research on similar compounds, such as 1-aromatic methyl-substituted 3-(3,5-dimethylbenzyl)uracil and N-3,5-dimethylbenzyl-substituted urea derivatives, has shown significant potential in the development of anti-HIV medications. These compounds were synthesized and evaluated for their activity against HIV-1, with some showing good to moderate activities. The structure-activity relationship (SAR) studies of these compounds have provided valuable insights for the development of new anti-HIV agents (Sakakibara et al., 2015).

Catalysis and Synthesis

Compounds similar to "N-(3-Aminobenzyl)-N'-cyclopropylthiourea" have been explored for their catalytic applications, particularly in the synthesis of heterocyclic compounds. For example, ruthenium-catalyzed oxidative coupling and cyclization between 2-aminobenzyl alcohol and secondary alcohols have led to the efficient synthesis of quinolines, showcasing the role of these compounds in facilitating complex organic transformations (Cho et al., 2003).

Amino Acid Derivatives

The transformation of N,N-dibenzylcarboxamides to cyclopropylamines, leading to the synthesis of amino acids incorporating an aminocyclopropyl moiety, highlights the importance of such compounds in the synthesis of novel amino acid derivatives. This research provides a foundation for the development of new pharmaceuticals and peptidomimetics (Kordes et al., 2000).

Material Science

In the realm of materials science, derivatives featuring thiourea and azomethine groups have been utilized for the synthesis of poly(phenylthiourea azomethine imide)s. These polymers demonstrate remarkable heat resistance and processability, suggesting their potential applications in high-performance materials (Kausar et al., 2010).

Safety and Hazards

The safety and hazards associated with “N-(3-Aminobenzyl)-N’-cyclopropylthiourea” would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety measures, including wearing protective clothing and working in a well-ventilated area.

Future Directions

The future directions for research on “N-(3-Aminobenzyl)-N’-cyclopropylthiourea” would depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied as a potential therapeutic agent.